Cas no 2171642-88-7 (Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171642-88-7
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 5565184
• PubChem ID: 165596388
• Update Time: 2025-08-05

Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate
• EN300-1643301
• 2171642-88-7
• Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H27N3O3/c1-12(2,3)20-11(18)17-8-5-13(15,9-17)14(19)6-7-16(4)10-14/h19H,5-10,15H2,1-4H3
• InChI Key： JFNZRQQLNDLTRJ-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 285.20524173g/mol
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79Ų

Additional information on Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171642-88-7): A Comprehensive Overview

Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2171642-88-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including the presence of multiple functional groups such as amines, hydroxyl groups, and tert-butyl esters, make it a versatile intermediate in organic synthesis.

The< strong>tert-butyl moiety in the name highlights the presence of a tertiary butyl group, which is known for its stability and role as a protecting group in synthetic chemistry. This feature is particularly useful in multi-step synthetic routes where selective protection and deprotection of functional groups are required. The< strong>3-amino group and the< strong>3-(3-hydroxy-1-methylpyrrolidin-3-yl) moiety contribute to the compound's reactivity and potential biological activity. These structural elements suggest that the compound may exhibit properties such as chelation, hydrogen bonding, and interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The< strong>Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate has been studied for its potential role in various pharmacological contexts. For instance, its structural motif is reminiscent of molecules that have shown activity against infectious diseases, inflammation, and even certain types of cancer. The< strong>hydroxyl group and the< strong>methylpyrrolidin moiety are particularly noteworthy, as they are often found in bioactive molecules that interact with enzymes and receptors.

The< strong>CAS No. 2171642-88-7 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference specific chemical entities accurately. The compound's synthesis involves sophisticated organic reactions that require careful optimization to ensure high yields and purity. Techniques such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies are commonly employed in its preparation.

The< strong>Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate has been explored in various research settings, including academic laboratories and pharmaceutical companies. Its potential applications range from serving as a building block for more complex molecules to being a lead compound in drug discovery programs. The< strong>tert-butyl ester functionality can be hydrolyzed under specific conditions to reveal the underlying amine or carboxylic acid group, allowing for further derivatization.

In terms of biological activity, preliminary studies suggest that this compound may have interactions with specific proteins or enzymes relevant to human health. The< strong>hydroxymethylpyrrolidine scaffold is particularly interesting because it is found in several natural products known for their pharmacological properties. While more extensive research is needed to fully elucidate its mechanisms of action, these early findings are encouraging for future therapeutic development.

The synthesis of< strong>Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)pyrrolidine-1-carboxylate also presents opportunities for methodological innovation. Researchers are continually seeking efficient and sustainable synthetic routes to minimize waste and improve yields. Green chemistry principles are increasingly being applied to develop processes that are environmentally friendly while maintaining high levels of efficiency.

The< strong>CAS No. 2171642-88-7 serves as a key reference point for anyone studying or working with this compound. It ensures that all parties involved can communicate effectively about specific chemical entities without ambiguity. This level of precision is essential in scientific research, where accurate identification and characterization of compounds are paramount.

In conclusion, the< strong>Tert-butyl 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yI)pyrrolidine-l-carboxyIate (CAS No. 2171642- 88- 7) represents an exciting area of research with significant potential for future therapeutic applications. Its unique structural features, combined with its reactivity, make it a valuable intermediate and a promising lead compound. As research continues, the full pharmacological profile and synthetic utility of this compound are expected to become more apparent, leading to new insights and innovations in pharmaceutical chemistry.